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Introduction

Bimokalner, also known as ACOUOQ85, is an investigational small molecule drug candidate
under development for the prevention of cisplatin-induced hearing loss.[1][2] It functions as a
potent and selective activator of the Kv7.4 (KCNQ4) voltage-gated potassium channel, which is
crucial for the function of cochlear outer hair cells (OHCs).[2][3] Cisplatin, a widely used and
effective chemotherapeutic agent, is known to cause severe and irreversible ototoxicity by
damaging these sensory cells in the inner ear.[2][4] Bimokalner is formulated as a proprietary
slow-release gel for administration via transtympanic injection, aiming to provide localized and
sustained otoprotection.[2][3]

Currently, Bimokalner is undergoing a Phase 2a clinical trial, the PROHEAR study, which is a
randomized, double-blind, placebo-controlled, multicenter trial with a split-body design.[2][5][6]
In this study, patients with testicular cancer receiving high-dose cisplatin chemotherapy are
administered Bimokalner in one ear and a placebo in the contralateral ear.[4][5]
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Data Presentation

Parameter Description

Drug Candidate Bimokalner (ACOUO085)

Kv7.4 (KCNQ4) potassium channel activator[2]
[3]

Mechanism of Action

Prevention of cisplatin-induced hearing loss[1]

Indication
[2]
] Proprietary slow-release, thermo-reversible
Formulation
hydrogel[1]
Route of Administration Transtympanic injection[1]
Clinical Trial Phase Phase 2a (PROHEAR Study)[2]

Randomized, double-blind, placebo-controlled,

Study Design ]
split-body[2][4][5]

Male adult patients (18-45 years) with testicular
Patient Population cancer scheduled for cisplatin treatment

(cumulative dose =300 mg/m?)[7]

) 3 transtympanic injections per ear,
Treatment Regimen _
corresponding to 3 chemotherapy cycles[1][8]

Difference in hearing threshold of 210 dB
_ between the Bimokalner-treated and placebo-
Primary Outcome ) )
treated ear in at least two frequencies, as

measured by Pure Tone Audiometry (PTA)[1]

Evaluation of safety and tolerability, Distortion

Secondary Outcomes i o
Product Otoacoustic Emissions (DPOAE)[1]

Preclinical Data

Preclinical studies in guinea pig models of cisplatin-induced ototoxicity have demonstrated that
Bimokalner has the potential to significantly reduce hearing loss and preserve outer hair cells
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from ototoxic damage.[2][3]

Experimental Protocols

General Protocol for Transtympanic Injection of a
Thermo-reversible Gel

This protocol is a generalized procedure based on common practices for transtympanic
injections of hydrogel formulations and may not reflect the exact proprietary protocol for
ACOUO085.

Materials:

Bimokalner (ACOUOQ85) slow-release gel formulation (stored according to manufacturer's
instructions)

e Placebo gel formulation (for control)
» Topical anesthetic (e.g., 4% lidocaine solution or EMLA cream)
o Sterile cotton balls or gel foam
e Otoscope
e Microsurgical instruments for otology
e Syringe with a fine-gauge needle (e.g., 25-27 gauge spinal needle)
o Sterile drapes and gloves
Procedure:
o Patient Preparation:
o Obtain informed consent from the patient.

o Position the patient in a supine or semi-reclined position with the head tilted to the
contralateral side to allow for a clear view of the tympanic membrane of the ear to be

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.acousia.com/acousia-therapeutics-to-present-its-clinical-phase-2-prohear-study-on-hearing-loss-treatment-candidate-acou085-at-upcoming-conferences/
https://hearingreview.com/hearing-loss/health-wellness/acousia-to-present-prohear-study-on-hearing-loss-treatment-for-cancer-patients
https://www.benchchem.com/product/b15588733/docs?utm_src=pdf-body#application-notes-and-protocols-for-bimokalner-transtympanic-injection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

injected.[9]
e Anesthesia:

o Apply a topical anesthetic to the tympanic membrane. This can be done by placing a
cotton ball or gel foam soaked in 4% lidocaine solution onto the anterosuperior quadrant of
the eardrum for approximately 10-15 minutes.[9]

 Visualization:
o Using an otoscope or an operating microscope, visualize the tympanic membrane.
e Injection:

o Draw the required volume of the Bimokalner gel formulation into a sterile syringe fitted
with a fine-gauge needle. The exact volume is not publicly disclosed for the ACOU085
formulation, but a typical volume for such injections is around 0.5 ml.[9]

o Carefully advance the needle through the ear canal to the tympanic membrane.

o Puncture the tympanic membrane in the anterosuperior or posteroinferior quadrant and
slowly inject the gel into the middle ear space, aiming for the round window niche.[1][9]

o The thermo-reversible nature of the gel means it is in a liquid state at storage temperature
and transitions to a gel at body temperature, allowing it to remain in the middle ear.[1]

o Post-Injection:

o Keep the patient in the same position for 20-30 minutes to allow the gel to set and to
maximize contact with the round window membrane.[9]

o Instruct the patient to avoid swallowing, yawning, or talking during this period to prevent
the gel from being cleared through the Eustachian tube.

o The procedure is repeated for the contralateral ear with the placebo gel in the context of
the split-body trial design.

Mandatory Visualizations
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Signaling Pathway of Bimokalner in Otoprotection
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Caption: Bimokalner's otoprotective signaling pathway against cisplatin ototoxicity.

Experimental Workflow for the PROHEAR Clinical Trial
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Caption: Experimental workflow of the PROHEAR clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. clinicaltrials.eu [clinicaltrials.eu]

2. Acousia Therapeutics to present its clinical Phase 2 PROHEAR study on hearing loss
treatment candidate ACOUOQ85 at upcoming conferences > Acousia Therapeutics GmbH
[acousia.com]

¢ 3. hearingreview.com [hearingreview.com]

e 4. Acousia Therapeutics Reaches 50% Patient Enrollment Milestone in Phase 2 PROHEAR
Study > Acousia Therapeutics GmbH [acousia.com]

¢ 5. urologytimes.com [urologytimes.com]

e 6. Acousia given go ahead for hearing loss Phase Il trial - Clinical Trials Arena
[clinicaltrialsarena.com]

e 7. ClinicalTrials.gov [clinicaltrials.gov]
¢ 8. ClinicalTrials.gov [clinicaltrials.gov]
¢ 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Bimokalner
Transtympanic Injection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588733/docs#application-notes-and-protocols-for-
bimokalner-transtympanic-injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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